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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300 Get Quote

An In-depth Technical Guide on the Physical Properties of Methyl p-Toluate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of methyl p-

toluate, an organic compound with significant applications in research and development,

particularly as an intermediate in the synthesis of pharmaceuticals and other complex

molecules.[1] The information is presented in a structured format to facilitate easy reference

and comparison for laboratory and drug development professionals.

Core Physical and Chemical Properties
Methyl p-toluate, also known as methyl 4-methylbenzoate, is an ester with the chemical

formula C₉H₁₀O₂.[1] It presents as a white solid or a clear, colorless to light yellow liquid.[1][2]

This compound is a key building block in various chemical syntheses due to its stability and

compatibility with a range of reagents.[1]

Table 1: Physical Properties of Methyl p-Toluate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b193300?utm_src=pdf-interest
https://www.chemimpex.com/products/33446
https://www.benchchem.com/product/b193300?utm_src=pdf-body
https://www.chemimpex.com/products/33446
https://www.chemimpex.com/products/33446
https://en.wikipedia.org/wiki/Methyl_p-toluate
https://www.chemimpex.com/products/33446
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₉H₁₀O₂[1]

Molecular Weight 150.17 g/mol [1]

Melting Point 32-35 °C[1][2]

Boiling Point 220-224 °C at 760 mmHg[1]

103-104 °C at 15 mmHg[3]

Density 1.06 g/cm³[1]

1.058 g/cm³ at 77°F (25°C)[4]

1.045 g/cm³

Refractive Index 1.508

Vapor Pressure 1 mmHg at 39 °C[3]

0.101 mmHg at 25°C

Vapor Density 4.7 (relative to air)[3]

Flash Point 90.6 °C

Solubility Insoluble in water (<0.1 g/100 mL at 22 °C)[4]

Soluble in common organic solvents like

ethanol, ether, acetone, and chloroform[2][5][6]

Appearance
White solid or clear colorless to light yellow

liquid[1][2]

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the key

physical properties of a substance like methyl p-toluate.

Melting Point Determination
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of the finely powdered, dry solid is packed into a

capillary tube to a height of 2-3 mm.[7] The tube is then tapped gently to ensure the sample

is compact at the bottom.[7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically

consists of a heated block with a thermometer or a temperature probe.[7][8]

Heating and Observation: The sample is heated at a controlled rate.[9] An initial rapid

heating can be used to determine an approximate melting point, followed by a slower, more

precise measurement (1-2 °C per minute) around the expected melting point.[7][10]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the entire sample becomes

liquid is the end of the range.[10]

Sample Preparation Measurement

Powder Solid Pack Capillary Tube (2-3mm) Place in ApparatusInsert Sample Heat Sample Observe Melting Record Temperature Range
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Thiele Tube Method
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Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary

tube, sealed at one end, is inverted and placed inside the test tube with the open end

submerged in the liquid.[11][12]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[11][12]

Heating and Observation: The side arm of the Thiele tube is heated gently, causing the oil to

circulate and heat the sample evenly.[11][12] As the liquid boils, a steady stream of bubbles

will emerge from the capillary tube.[12]

Data Recording: The heat is removed, and the temperature at which the liquid just begins to

enter the capillary tube is recorded as the boiling point.[11]

Apparatus Setup Heating & Observation

Liquid in Test Tube Inverted Capillary Attach to Thermometer Place in Thiele Tube Heat Thiele TubeStart Heating Observe Bubbles Cool and Observe Record Boiling Point
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Caption: Workflow for Boiling Point Determination.

Density Determination
Density is the mass of a substance per unit volume.

Methodology: Mass and Volume Measurement

Mass Measurement: The mass of a clean, dry container (e.g., a graduated cylinder or

pycnometer) is measured using an analytical balance.[13][14]

Volume Measurement: A known volume of the liquid is added to the container. The volume is

read from the markings on the container, paying attention to the meniscus for accurate

reading.[13][14]
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Combined Measurement: The mass of the container with the liquid is measured.[13][14]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume.[15]

Weigh Empty Container (Mass 1)

Weigh Container + Liquid (Mass 2)

Add Known Volume of Liquid (Volume)

Calculate Density (Mass / Volume)

Calculate Mass of Liquid (Mass 2 - Mass 1)
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Caption: Logical Flow for Density Calculation.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard substance with a known

refractive index, often distilled water.[16]

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.[17]
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Measurement: The prism is closed, and light is passed through the sample. The user looks

through the eyepiece and adjusts the controls until the boundary between the light and dark

fields is sharp and centered on the crosshairs.[16][17]

Reading: The refractive index is read directly from the instrument's scale.[17] The

temperature should also be recorded as the refractive index is temperature-dependent.[18]

Calibrate Refractometer

Apply Liquid Sample to Prism

Adjust for Sharp Boundary

Read Refractive Index from Scale
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Caption: Steps for Refractive Index Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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